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Compound of Interest

Compound Name: 2-Methyldecanal

Cat. No.: B1664147

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of 2-Methyldecanal as a fragrance ingredient,
offering a comparative analysis against other commonly used aliphatic aldehydes: Decanal
(C10), Undecanal (C11), and Dodecanal (C12). The information presented is collated from
various industry sources and scientific assessments, with a focus on performance, safety, and
sensory characteristics to aid in formulation and development decisions.

Sensory Profile Comparison

The olfactory character of a fragrance ingredient is a primary determinant of its application. 2-
Methyldecanal, a branched-chain aldehyde, offers a distinct profile compared to its linear
counterparts. It is described as having a powerful, fresh, citrusy, waxy, and green odor.[1][2]
The presence of a methyl group at the C-2 position is known to influence the odor profile, often
imparting a more complex and less fatty character than straight-chain aldehydes.

Below is a comparative summary of the sensory attributes of 2-Methyldecanal and its linear
alternatives.

Table 1: Comparative Sensory Profile of Aliphatic Aldehydes
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. 2- Undecanal Dodecanal
Attribute Decanal (C10)
Methyldecanal (C11) (C12)
Sweet,
Powerful, fresh, ] Waxy, soapy, Soapy, waxy,
) aldehydic, waxy, ) o
dry, citrus, waxy, floral, aldehydic aldehydic with

Odor Description

watery, green,

herbal nuances.

with a distinct
orange peel and

citrus character.

with citrus,

green, and fatty

citrus, green, and

floral nuances.[6]

[1][2][3] notes.[5] [7]
[4]

High odor

strength,
Odor Threshold recommend
. o 0.1 ppb[3] 5 ppb[3] 2 ppb[3][8]
(in water) smelling in a

1.00% solution or

less.[3]
Substantivity (on 172 hours at 224 hours at 72 hours at 368 hours at
blotter) 100%[3] 100%[4] 100%[5] 100%[6][7]
Typical Use
P ] N 0.020% to N
Level in Not specified Up to 0.1000%[9] Not specified

1.300%[10]

Concentrate

Performance and Stability in Consumer Products

The stability of a fragrance ingredient in various product bases is critical for its successful

incorporation. 2-Methyldecanal exhibits good stability in a range of personal care products,

although it shows limitations in more aggressive bases.

Table 2: Stability of Aldehydes in Different Product Bases
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2- Undecanal Dodecanal
Product Base Decanal (C10)

Methyldecanal (C11) (C12)
Body Lotion Good[11] Stable[12] Stable[2] Stable[13]
Shampoo Good[11] Stable[12] Stable[2] Stable[6]
Soap Good[11] Stable[12] Stable[2] Stable[6]
Antiperspirant Data not Data not

Poor[11] ] Stable[2] ]
Roll-on available available
Powder Good[11] Stable[12] Stable[2] Stable[6]
Citric Acid Data not Data not Data not

Poor[11]
Cleaner available available available
All-Purpose Data not Data not Data not

Good[11]
Cleaner available available available

Data not Data not Data not
Bleach Poor[11] ) ] ]
available available available
Safety Assessment

A thorough safety evaluation is paramount for any fragrance ingredient. 2-Methyldecanal has
been assessed by the Research Institute for Fragrance Materials (RIFM), and a peer-reviewed
safety assessment has been published.[1][7][10] The primary concern identified is its potential
to induce skin sensitization in a small fraction of the population.[1]

Table 3: Comparative Safety Profile of Aliphatic Aldehydes
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Safety 2- Undecanal Dodecanal
. Decanal (C10)
Endpoint Methyldecanal (C11) (C12)
Potential to
induce skin
sensitization.[1] ) ]
Generally Evidence of skin
) A No Expected ) S May cause an
Skin o considered a sensitization in o
o Sensitization - S allergic skin
Sensitization non-sensitizer. some individuals.

Induction Level
(NESIL) of 5900
pg/cm? has been

determined.[7]

[14]

El

reaction.[15][16]

Skin Irritation

Low skin irritation

Mild skin irritant.

Mild skin irritant.

Causes skin

potential.[2] [17] [18] irritation.[15][16]
Acute Oral
Toxicity (LD50 > 5000 3730 mg/kg[4] > 5000 3600 mg/kg[19]
oxici , m ~ m

y mg/kg[11] g mg/kg[18] g

rat)

Does not present

o a concern for Data not Data not Data not

Genotoxicity ] ) ] ]

genotoxic available available available

potential.[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of fragrance

ingredients. Below are summaries of key experimental protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification

Objective: To determine the purity of the aldehyde and identify any impurities.

Methodology:
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Sample Preparation: A dilute solution of the aldehyde is prepared in a suitable solvent (e.g.,
ethanol or hexane).

Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.
The separation is based on the differential partitioning of the components between the
mobile (gas) and stationary phases.

Detection: As components elute from the column, they enter the mass spectrometer, where
they are ionized and fragmented.

Analysis: The resulting mass spectrum provides a molecular fingerprint of each component,
allowing for identification by comparison to a spectral library. The peak area in the
chromatogram is proportional to the concentration of the component, which is used to
determine purity.

Gas Chromatography (GC) Mass Spectrometry (MS)
q . o Data Analysis
Sample Preparation w—» Column Separation ITonization Mass Analyzer Detector @ity @ liaziten) /

Click to download full resolution via product page

Figure 1. GC-MS Experimental Workflow

Sensory Evaluation: Olfactometry for Odor Threshold
Determination

Objective: To determine the lowest concentration of the aldehyde that can be detected by a
human panel.

Methodology:

o Panelist Selection: A panel of trained sensory assessors is selected based on their ability to
consistently detect and describe odors.
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Sample Preparation: A series of dilutions of the aldehyde in an odorless solvent (e.g., diethyl
phthalate or water) are prepared.

Presentation: The diluted samples are presented to the panelists in ascending order of
concentration using an olfactometer, which delivers a controlled flow of the odorant to the
sniffing port.

Detection: Panelists are asked to indicate at which dilution they can first detect an odor.

Data Analysis: The geometric mean of the individual detection thresholds is calculated to
determine the group's odor detection threshold.

(Serial Dilution of Aldehyde)

Panelist Selection & Training ( Olfactometer Presentation )

Panelist Evaluation
(Forced Choice or Yes/No)

(Data Collection)

Odor Threshold Calculation
(Geometric Mean)

Click to download full resolution via product page

Figure 2: Olfactometry Workflow for Odor Threshold
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Skin Sensitization: Local Lymph Node Assay (LLNA)

Objective: To assess the potential of a substance to cause skin sensitization.
Methodology:
e Animal Model: The assay is typically conducted in mice.

o Application: The test substance is applied to the dorsal surface of the ears of the mice for
three consecutive days.

» Proliferation Measurement: On day five, a radiolabeled substance (e.g., 3H-methyl thymidine)
is injected intravenously. The mice are euthanized a few hours later, and the draining
auricular lymph nodes are excised.

e Analysis: The incorporation of the radiolabel into the lymph node cells is measured as an
indicator of lymphocyte proliferation. A substance is classified as a sensitizer if it induces a
threefold or greater increase in proliferation compared to a vehicle control.

Proliferation Phase (Day 5)

Inject Radiolabel

Dosing Phase (Days 1-3)
Select Mice Apply Test Substance
to Ears

Click to download full resolution via product page
Figure 3: Local Lymph Node Assay (LLNA) Workflow

Conclusion

2-Methyldecanal presents a valuable addition to the perfumer's palette, offering a unique and
powerful citrus-green profile with good stability in many common product bases. Its branched
structure provides a distinct sensory experience compared to its linear aldehyde counterparts.
While its potential for skin sensitization requires careful consideration and adherence to
recommended usage levels, its overall safety profile is well-characterized and supports its use
in a variety of fragrance applications. This comparative guide provides researchers and
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formulators with the necessary data to make informed decisions regarding the incorporation of

2-Methyldecanal into their product lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validation of 2-Methyldecanal as a Fragrance
Component: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664147#validation-of-2-methyldecanal-as-a-
fragrance-component]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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